Cas no 23477-26-1 (Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI))
23477-26-1 structure
Product Name:Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI)
CAS No:23477-26-1
MF:C15H23N5O5
MW:353.373623132706
CID:270433
PubChem ID:430716
Update Time:2025-04-19
Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI)
- 2-(hydroxymethyl)-5-[6-[(3-hydroxy-3-methylbutyl)amino]purin-9-yl]oxolane-3,4-diol
- 3-Hydroxy-3-methylbutyl-adenosin
- AC1L8PY6
- Adenosine, N-(3-hydroxy-3-methylbutyl)-
- CTK8H7337
- N6-(3-hydroxy-3-methyl-butyl)-adenosine
- N6-(3-Hydroxy-3-methylbutyl)adenosine
- NSC281312
- DTXSID70330583
- NSC-281312
- 23477-26-1
-
- Inchi: 1S/C15H23N5O5/c1-15(2,24)3-4-16-12-9-13(18-6-17-12)20(7-19-9)14-11(23)10(22)8(5-21)25-14/h6-8,10-11,14,21-24H,3-5H2,1-2H3,(H,16,17,18)
- InChI Key: ATVRAGWTDXGOIX-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)NCCC(C)(C)O)O)O
Computed Properties
- Exact Mass: 353.17009
- Monoisotopic Mass: 353.17
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.62
- Boiling Point: 707.5°Cat760mmHg
- Flash Point: 381.7°C
- Refractive Index: 1.712
- PSA: 145.78
- LogP: -0.91630
Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
23477-26-1 (Adenosine,N-(3-hydroxy-3-methylbutyl)- (8CI,9CI)) Related Products
- 64070-21-9(Adenosine, N-(4-hydroxy-3-methylbutyl)-, (R)-)
- 26293-51-6(Adenosine, N-pentyl-(8CI,9CI))
- 56934-06-6(Adenosine, N-(6-aminohexyl)-)
- 60687-66-3(Adenosine,N-(4-aminobutyl)-)
- 23096-10-8(Adenosine,N-butyl- (8CI,9CI))
- 139345-05-4(Adenosine, N-(1,3-dimethylbutyl)-, (R)-)
- 17659-78-8(N-(3-Methylbutyl)adenosine)
- 111863-56-0(Adenosine,N-(8-aminooctyl)- (9CI))
- 15824-83-6(Adenosine, N-hexyl-(8CI,9CI))
- 22663-55-4(Dihydrozeatin Riboside (>90%))
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